Cas no 182678-13-3 (2(3H)-Benzothiazolethione,6-propyl-)

2(3H)-Benzothiazolethione,6-propyl- structure
182678-13-3 structure
Product Name:2(3H)-Benzothiazolethione,6-propyl-
CAS No:182678-13-3
MF:C10H11NS2
MW:209.33103966713
CID:113904
PubChem ID:10750924
Update Time:2025-04-18

2(3H)-Benzothiazolethione,6-propyl- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzothiazolethione,6-propyl-
    • 2(3H)-Benzothiazolethione,6-propyl-(9CI)
    • 6-propyl-3H-1,3-benzothiazole-2-thione
    • 182678-13-3
    • SCHEMBL9016291
    • Inchi: 1S/C10H11NS2/c1-2-3-7-4-5-8-9(6-7)13-10(12)11-8/h4-6H,2-3H2,1H3,(H,11,12)
    • InChI Key: VUDLDVLERKDARG-UHFFFAOYSA-N
    • SMILES: S1C(NC2C=CC(=CC1=2)CCC)=S

Computed Properties

  • Exact Mass: 209.03343
  • Monoisotopic Mass: 209.03329170g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 69.4Ų

Experimental Properties

  • PSA: 12.03
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